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Compound of Interest

Compound Name: Dioxopromethazine hydrochloride

Cat. No.: B7819081

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and
drug development professionals. It is not a substitute for professional medical advice,
diagnosis, or treatment.

Executive Summary

Dioxopromethazine hydrochloride is a phenothiazine derivative and a metabolite of the first-
generation antihistamine, promethazine. This technical guide provides a comprehensive
overview of the available toxicological data for Dioxopromethazine hydrochloride. Due to a
scarcity of direct toxicological studies on this specific compound, this report also incorporates
data from its parent compound, promethazine, to provide a more complete, albeit inferred,
profile. The primary mechanism of action for Dioxopromethazine hydrochloride involves the
antagonism of histamine H1, dopamine D2, and muscarinic acetylcholine receptors. While
specific quantitative toxicity data such as LD50 and NOAEL values for Dioxopromethazine
hydrochloride are not readily available in published literature, safety data sheets classify it as
harmful if swallowed and toxic to aquatic life. This guide outlines standardized experimental
protocols based on OECD guidelines that would be appropriate for a thorough toxicological
evaluation of this compound. The included diagrams illustrate the key signaling pathways
affected by Dioxopromethazine hydrochloride and a general workflow for toxicological
assessment. Further research is critically needed to establish a definitive toxicological profile
for Dioxopromethazine hydrochloride.
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Introduction

Dioxopromethazine hydrochloride is a phenothiazine compound, identified as a sulfone
metabolite of promethazine.[1] Like its parent compound, it is expected to exhibit
antihistaminic, sedative, and antiemetic properties.[1] Its therapeutic applications are primarily
for the treatment of cough and expectoration.[2] Understanding the toxicological profile of
Dioxopromethazine hydrochloride is crucial for its safe development and use. This guide
synthesizes the current knowledge and identifies key data gaps.

Physicochemical Properties

A summary of the key physicochemical properties of Dioxopromethazine hydrochloride is
presented in Table 1.

Table 1: Physicochemical Properties of Dioxopromethazine Hydrochloride

Property Value Reference(s)
CAS Number 13754-56-8 [3]
Molecular Formula C17H21CIN202S [4]
Molecular Weight 352.88 g/mol [4]
Appearance White to off-white powder [5]
Melting Point 127-129°C [1]

- Slightly soluble in Chloroform
Solubility ) ) [1]
and Methanol (with heating)

Pharmacodynamics and Mechanism of Action

Dioxopromethazine hydrochloride's pharmacological and potential toxicological effects are
primarily due to its interaction with several key receptor systems.[6][7]

Histamine H1 Receptor Antagonism

As an antihistamine, Dioxopromethazine hydrochloride competitively antagonizes histamine
at H1 receptors.[8][9] This action is responsible for its anti-allergic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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